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Compound of Interest

Compound Name: 3,5-Diiodosalicylic acid

Cat. No.: B7765214 Get Quote

For researchers and drug development professionals, the integrity of our work is intrinsically

linked to the safety of our practices. The proper handling and disposal of chemical reagents are

paramount, not only for regulatory compliance but for the protection of ourselves, our

colleagues, and the environment. This guide provides a detailed, step-by-step protocol for the

safe disposal of 3,5-Diiodosalicylic acid, grounded in established safety principles and

regulatory standards.

Understanding the Compound: Hazard Profile of 3,5-
Diiodosalicylic Acid
3,5-Diiodosalicylic acid (CAS No. 133-91-5) is a halogenated organic compound.[1] Its

hazard profile necessitates careful handling throughout its lifecycle, from use to disposal. It is

classified as:

Harmful if swallowed (Acute toxicity, oral, Category 4)[2][3][4]

Causes skin irritation (Category 2)[2][5][6]

Causes serious eye irritation (Category 2)[2][5][6]

May cause respiratory irritation[2][4][5]

These classifications underscore the importance of appropriate personal protective equipment

(PPE) and engineering controls during handling and disposal.
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Core Principles of Disposal: Segregation and
Incineration
The fundamental principle for the disposal of 3,5-Diiodosalicylic acid is its classification as a

halogenated organic waste.[1] Halogenated compounds, which include those containing iodine,

bromine, chlorine, or fluorine, require specific disposal streams.[1][7] Co-mingling halogenated

and non-halogenated waste streams is a common and costly error in laboratory waste

management. The disposal of mixed waste is often more complex and expensive.[8]

The recommended disposal method for halogenated organic compounds is incineration at a

licensed hazardous waste facility.[1][9] This high-temperature process is designed to break

down the complex organic structure and manage the resulting acidic gases (like hydrogen

iodide) in a controlled manner.[2][3]

Step-by-Step Disposal Protocol for 3,5-Diiodosalicylic
Acid
This protocol outlines the necessary steps for the safe and compliant disposal of 3,5-
Diiodosalicylic acid waste.

1. Personal Protective Equipment (PPE) and Engineering Controls:

Engineering Controls: All handling of 3,5-Diiodosalicylic acid, including weighing,

transferring, and preparing for disposal, should be conducted in a well-ventilated area,

preferably within a chemical fume hood to minimize inhalation of dust particles.[2][9]

Eye and Face Protection: Wear chemical splash goggles that meet EN 166 standards or

equivalent.[6]

Skin Protection: Wear a lab coat and appropriate chemical-resistant gloves.[2][6] Inspect

gloves for any signs of degradation before use.[2]

Respiratory Protection: For situations where dust may be generated and engineering

controls are insufficient, a NIOSH/MSHA or European Standard EN 136 approved respirator

with a particulate filter is recommended.[6][10]

2. Waste Collection and Segregation:
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Container Selection: Use a designated, properly labeled hazardous waste container for

"Halogenated Organic Solids." The container must be in good condition, compatible with the

chemical, and have a secure, tight-fitting lid.[7][11]

Labeling: The waste container must be clearly labeled with the words "Hazardous Waste,"

the full chemical name "3,5-Diiodosalicylic Acid," and any other components of the waste

stream with their approximate concentrations.[7][11]

Segregation: It is crucial to keep halogenated waste separate from non-halogenated organic

waste, aqueous waste, and other incompatible materials.[1][8] Do not mix 3,5-
Diiodosalicylic acid waste with strong bases, oxidizing agents, or metals.[2]

3. Spill Management:

In the event of a spill, follow these procedures:

Small Spills:

Ensure proper PPE is worn.

Carefully sweep or shovel the solid material into a designated waste container without

creating dust.[9][10]

Clean the spill area with water and a suitable detergent, and dispose of the cleaning

materials as hazardous waste.[10]

Large Spills:

Evacuate the immediate area.

Alert your institution's Environmental Health and Safety (EHS) department.

Prevent the spread of dust.

Only personnel trained in hazardous waste cleanup should address large spills.

4. Final Disposal:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://campusoperations.temple.edu/sites/campusoperations/files/documents/EHRS/Waste_Management/Halogenated%20Solvents%20In%20Labs.pdf
https://braun.matse.illinois.edu/files/2018/02/Halogenated-Organic-Liquids.pdf
https://www.benchchem.com/product/b7765214?utm_src=pdf-body
https://campusoperations.temple.edu/sites/campusoperations/files/documents/EHRS/Waste_Management/Halogenated%20Solvents%20In%20Labs.pdf
https://braun.matse.illinois.edu/files/2018/02/Halogenated-Organic-Liquids.pdf
https://www.bucknell.edu/sites/default/files/offices_resources/environmental_health_safety/hazardouswastesegregation.pdf
https://ehs.cornell.edu/book/export/html/1312
https://www.benchchem.com/product/b7765214?utm_src=pdf-body
https://www.benchchem.com/product/b7765214?utm_src=pdf-body
https://www.samratpharmachem.com/wp-content/uploads/2023/08/35-Di-Iodosalicylic-Acid-SDS.pdf
https://www.oxfordlabfinechem.com/msds/(D-03390)%203,5-DI%20IODO%20SALICYLIC%20ACID%20AR.pdf
https://www.spectrumchemical.com/media/sds/D2410_MSDS.pdf
https://www.spectrumchemical.com/media/sds/D2410_MSDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7765214?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Storage: Store the sealed hazardous waste container in a designated satellite accumulation

area away from incompatible materials.[7]

Arranging for Pickup: Contact your institution's EHS department to arrange for the pickup

and disposal of the hazardous waste container. Do not attempt to dispose of this chemical

through standard laboratory or municipal waste streams.[2][3] Pouring this chemical down

the drain is strictly prohibited.[2][9][12]

The following diagram illustrates the decision-making process for the proper disposal of 3,5-
Diiodosalicylic acid.
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Preparation & Assessment

Segregation

Waste Transfer

Final Disposal

Start: Have 3,5-Diiodosalicylic
Acid Waste for Disposal

Don Appropriate PPE:
- Goggles
- Lab Coat
- Gloves

- Respirator (if needed)

Safety First

Assess Waste:
Is it pure solid, in solution,

or mixed with other reagents?

Select 'Halogenated Organic
Waste' Container

Identify as Halogenated

Improper Disposal:
- Do NOT pour down drain

- Do NOT mix with non-halogenated waste
- Do NOT discard in regular trash

Incorrect Path

Label Container:
- 'Hazardous Waste'

- '3,5-Diiodosalicylic Acid'
- List all constituents

Carefully transfer waste
into the labeled container

in a fume hood.

Securely seal the container.

Store in designated
Satellite Accumulation Area

Contact Environmental Health
& Safety (EHS) for pickup

End: Compliant Disposal

Click to download full resolution via product page

Caption: A workflow for the compliant disposal of 3,5-Diiodosalicylic acid waste.
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Summary of Key Information
Aspect Guideline Rationale

Waste Category Halogenated Organic Waste Contains iodine, a halogen.[1]

Primary Disposal Method
Licensed Hazardous Waste

Incineration

Ensures complete destruction

and management of

hazardous byproducts.[1][9]

PPE
Goggles, lab coat, gloves,

respirator (if needed)

Protects against skin/eye

irritation and respiratory

effects.[2][6][10]

Incompatibilities

Strong reducing agents,

metals, strong oxidizers, strong

bases

To prevent hazardous

chemical reactions.[2]

Spill Cleanup
Sweep solid, avoid dust, clean

area with water

Minimizes exposure and

ensures thorough

decontamination.[9][10]

"Do Nots"

Do not dispose down the drain.

Do not mix with non-

halogenated waste.

Prevents environmental

contamination and ensures

proper disposal pathways.[2]

[8]

By adhering to these procedures, you contribute to a culture of safety and environmental

responsibility within your laboratory. Always consult your institution's specific waste

management policies and your EHS department for any additional local or state requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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